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Compound of Interest

Compound Name: 2-Amino-5-methylhexane

Cat. No. B140909

An In-depth Technical Guide to the Physical Properties of 1,4-Dimethylpentylamine (5-
methylhexan-2-amine)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,4-Dimethylpentylamine (1,4-DMAA), systematically known as 5-methylhexan-2-amine, is an
aliphatic amine that has garnered attention for its stimulant properties. Structurally related to
other sympathomimetic amines, a thorough understanding of its physical and chemical
properties is essential for researchers in pharmacology and drug development. This guide
provides a comprehensive overview of the key physicochemical data for 1,4-
Dimethylpentylamine, detailed experimental methodologies for its synthesis and property
determination, and a visualization of its proposed mechanism of action. All identifiers and data
presented herein pertain to CAS Number 28292-43-5.

Chemical Identification and Physical Properties

Accurate identification of 1,4-Dimethylpentylamine is critical, as it is often confused with its
isomer, 1,3-dimethylamylamine (1,3-DMAA). The definitive identifiers and physical properties
are summarized below.
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Identifier Value

IUPAC Name 5-methylhexan-2-amine

Synonyms 1,4-Dimethylpentylamine, 1,4-DMAA,-2-Amino-
5-methylhexane, 5-Methyl-2-hexylamine

CAS Number 28292-43-5

Molecular Formula C7H17N

Molecular Weight 115.22 g/mol

Canonical SMILES CC(C)CCC(O)N

InChl Key

IZCBXLKODYZSDJ-UHFFFAOYSA-N

Table 2.1: Physicochemical Properties of 1,4-Dimethylpentylamine

Property Value Reference
Appearance Colorless liquid [1]
Boiling Point 128-129 °C (at 760 mmHg) [1]
Melting Point -19 °C (estimate) [1]
Density 0.760 g/mL (at 20 °C) [1]
Flash Point 28 °C [1]

Vapor Pressure

8.02 mmHg (at 25 °C)

[1]

Refractive Index

n20/D 1.416

[1]

pKa

10.98 + 0.35 (Predicted)

[1]

Water Solubility

Slightly soluble

[2](3]

LogP (Octanol/Water)

1.770 (Calculated)

[4]

Experimental Protocols
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Synthesis via Leuckart Reaction (Representative
Protocol)

The Leuckart reaction is a well-established method for the reductive amination of ketones to

form amines. While a specific detailed protocol for 5-methylhexan-2-amine is not readily

available in the reviewed literature, the following is a representative procedure for the synthesis

of a similar aliphatic amine (2-heptylamine) from its corresponding ketone (2-heptanone), which

can be adapted.[5]

Materials:

5-methyl-2-hexanone (1 mole equivalent)
Ammonium formate (5 mole equivalents)
Concentrated Hydrochloric Acid (36-38%)
15% Sodium Hydroxide solution

Diethyl ether

Anhydrous calcium chloride

Four-necked flask, dropping funnel, thermometer, water segregator, condenser, and heating
mantle.

Procedure:

To a 250 mL four-necked flask equipped with a mechanical stirrer, dropping funnel,
thermometer, and a water segregator with a condenser, add ammonium formate (0.86 mol).

Heat the flask with stirring to 120 °C to melt the ammonium formate.

Once the ammonium formate is completely melted, add 5-methyl-2-hexanone (0.172 mol)
dropwise from the dropping funnel.

Maintain the reaction temperature at 130-140 °C for seven hours. Any ketone that distills into
the segregator should be returned to the flask periodically.
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After seven hours, allow the mixture to cool slightly. To hydrolyze the intermediate formyl
derivative, add 110 mL of concentrated hydrochloric acid to the reaction mixture.

Reflux the mixture for eight hours.
After cooling overnight, dilute the mixture with 100 mL of water and filter any foreign matter.

Extract the filtrate with 50 mL of diethyl ether to remove any unreacted ketone and other
water-insoluble material.

Make the aqueous layer alkaline (pH 9-10) by slowly adding a 15% sodium hydroxide
solution while cooling the flask in an ice bath.

Extract the liberated amine with diethyl ether three times (80 mL, 50 mL, 30 mL).
Combine the ether extracts and dry over anhydrous calcium chloride.

Filter to remove the drying agent, and remove the ether by distillation under reduced
pressure.

The residue can be further purified by fractional distillation to yield pure 5-methylhexan-2-
amine.
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Workflow for Synthesis of 1,4-Dimethylpentylamine

Reaction Setup

Melt Ammonium Formate
(120°C)

Add 5-methyl-2-hexanone
(dropwise)

Heat Reaction Mixture
(130-140°C, 7h)

A

Hydrolysis

Add conc. HCI

Reflux (8h)

A

Workup & Purification

(Cool, Dilute with Water, FilteD

Y

(Extract with Ether (remove impuritiesD

/

/

A
Basify with NaOH (pH 9-10)
A

Gxtract with Ether (collect productD

/

/

Purify by Distillation

/

end

A

Dry with Anhydrous CaCl2
C‘
y

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Presynaptic Neuron

1,4-Dimethylpentylamine
(1,4-DMAA)

Inhibits
Reuptake

Inhibits
Reuptake

Dopamine
Transporter (DAT)
l;iérmal Norepinephrine

R;euptake Transporter (NET) K
Postsynaptic Neuron

Release T
N T
[ Normar ]

\ Synapkic Cleft | . B
Release | ——¥ Receptors )— , _--"""" T TTT=~l

1 - ~

RN I 7~ Signal Transduction \)
N

=~ . \ (Stimulant Effects) /
\’%‘\ Binds ; ~—__ .- -
e Y Dopamine e e etk
Receptors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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